(2-Trifluoromethyl-furan-3-yl)-methanol

• Molecular Formula: C6H5F3O2
• Molecular Weight: 166.10 g/mol
• IUPAC Name: [2-(trifluoromethyl)furan-3-yl]methanol
• InChI: InChI=1S/C6H5F3O2/c7-6(8,9)5-4(3-10)1-2-11-5/h1-2,10H,3H2
• InChI Key: FTNOSOXACBESBB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1CO)C(F)(F)F

Description

(2-Trifluoromethyl-furan-3-yl)-methanol is a useful research compound. Its molecular formula is C6H5F3O2 and its molecular weight is 166.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-trifluoromethyl-furan-3-carboxylic acid ethyl ester (2.2 g, 10.5 mmoles) in tetrahydrofuran (150 ml) was treated portionwise during 0.5 h with lithium aluminium hydride (0.55 g, 14.5 mmoles) under a nitrogen atmosphere. When the addition was complete the mixture was stirred at room temperature for 18 h, then quenched by the addition of excess acetone (1 ml) and then water (1 ml). After diluting with ethyl acetate (200 ml) the grey precipitate was removed by filtration. The filtrate was dried and evaporation of the solvent afforded (2-trifluoromethyl-furan-3-yl)-methanol as a colourless oil. This material was used immediately in the next step.

Synthesis routes and methods II

Procedure details

20 g of the product of Stage B were cooled to -60° C. in 200 ml of toluene, 160 ml of diisobutylaluminium hydride were added dropwise. The mixture was stirred for 1 and a half hours at -60° C. and was then poured into sodium potassium double tartrate and extracted with methylene chloride. The solvent was evaporated and the residue was chromatographed on silica (eluent: 7/3 hexane/ethyl acetate) to obtain 16 g of the expected product.

Synthesis routes and methods III

Procedure details

210 ml of chloroacetaldehyde were added over 30 minutes at 20° C. to 36.5 ml of ethyl 4,4,4-trifluoroacetoacetate in 600 ml of pyridine and the mixture was stirred for 52 hours. The reaction mixture was poured into 650 ml of concentrated hydrochloric acid and ice, stirred for 5 minutes and extracted with isopropyl ether. The extract was dried and the solvent was evaporated to obtain after chromatography on silica (eluent: 7/3 hexane/ethyl acetate), 43 g of the expected product.